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For researchers, scientists, and drug development professionals, the precision and reliability of
measurement instrumentation are paramount. This guide provides a comprehensive
comparison of the WENZEL LH 65 Coordinate Measuring Machine (CMM), a high-performance
bridge-style CMM, with its leading alternatives.[1][2] It details the accuracy validation protocols
essential for ensuring data integrity in scientific publications and presents key performance
metrics in a clear, comparative format.

Performance Comparison of Bridge-Style CMMs

The selection of a CMM for scientific applications hinges on its accuracy, measuring range, and
the specific probing systems it supports. The WENZEL LH 65, Zeiss Contura G2, Hexagon
GLOBAL S, and Mitutoyo CRYSTA-Apex S are all prominent in the high-precision metrology
landscape.[3][4][5][6] The following tables summarize their key specifications to aid in objective
comparison.

Table 1: General Specifications
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] Mitutoyo
Zeiss Contura Hexagon
Feature WENZEL LH 65 CRYSTA-Apex
G2 GLOBAL S
Measuring 600-1000 x 900- Varies by model
_ 650 x 700-1200 x 500 x 400 x 400
Range (X, Y, Zin 1600 x 500- (e.g., 500 x 500 x
500[7] upwards[9]
mm) 800[8] 500)
Granite with Granite surface
Machine Granite in all ] integrated plate with
Granite base[8] ) ] )
Structure axes[2][10] dovetall integrated Y-axis
guideways[11] guide rail[12]
Renishaw 3-axis ] ] ]
) ) Touch-trigger, Tactile, optical, Touch probes,
Probing System & 5-axis ] ]
o ] scanning, laser, and laser scanning probes,
Compatibility scanning, touch- )
) non-contact[8] sensors|[6] image probes[13]
trigger[1]
_ Zeiss CALYPSO
Software WM Quartis PC-DMISJ[3]

or Piweb|[8]

Table 2: Accuracy Specifications (According to ISO
10360-2)

Accuracy is a critical parameter, and it is defined by the Maximum Permissible Error (MPE) as
stipulated by the ISO 10360 standard.

Volumetric Length Measuring Error

Model

(MPE_E)
WENZEL LH 65 (Premium Select) From 1.4 um + L/350[7]
Zeiss Contura G2 From 1.5 + L/350 um[14]
Hexagon GLOBAL S (Chrome) From 1.7 + L/333 um[15]
Mitutoyo CRYSTA-Apex S From 1.7 + 3L/1000 pm[13][16]
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Note: 'L' represents the measured length in millimeters. Accuracy specifications can vary based
on the specific model, configuration, and environmental conditions.

Experimental Protocols for Accuracy Validation

To ensure the accuracy of a CMM like the WENZEL LH 65 for scientific publication, a rigorous
validation process based on the ISO 10360 series of standards is essential.[15][17] This
international standard provides a framework for acceptance and reverification tests of CMMs.
[17]

ISO 10360-2: Verification of Linear Dimension
Measurements

This is a critical test for verifying the performance of a CMM in measuring linear dimensions.
[14]

Methodology:

Artifacts: A set of calibrated gauge blocks or a step gauge of varying lengths are used.

o Measurement Positions: Measurements are taken at multiple positions and orientations
within the CMM's measuring volume to assess its performance across the entire workspace.

o Repetitions: Each length is measured multiple times to ensure repeatability.

o Data Analysis: The measured lengths are compared against the calibrated values of the
artifacts. The errors must fall within the manufacturer's specified MPE_E value.

ISO 10360-5: Verification of Probing System
Performance

This part of the standard focuses on the accuracy of the probing system.
Methodology:
« Artifact: A precision sphere with a known diameter is used.

o Measurement Points: A defined number of points are measured on the surface of the sphere.
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» Data Analysis: The form and size of the measured sphere are calculated from the collected
data points. The deviation from the calibrated values of the sphere determines the probing

error.

The following diagram illustrates the general workflow for CMM accuracy validation.

Execution (ISO 10360)

1SO 10360-2

Preparation Length Measurement Analysis & Reporting
(Gauge Blocks)
Environmental Check Proceed if stable | probe System |———a& Data Analysis Document results | validation Report
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CMM Accuracy Validation Workflow

Logical Relationship of Accuracy Parameters

The overall measurement accuracy of a CMM is a composite of several factors. The following
diagram illustrates the relationship between the machine's structural accuracy and the probing

system's performance.
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Components of CMM Measurement Accuracy

In conclusion, the WENZEL LH 65 stands as a robust and highly accurate CMM suitable for
demanding scientific applications. Its performance is comparable to other leading models in its
class. For the inclusion of data from the WENZEL LH 65 in scientific publications, adherence to
the validation protocols outlined in the ISO 10360 standard is crucial for ensuring the credibility
and reproducibility of the research findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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